![molecular formula C20H15FN2O2S B2966469 (Z)-3-(2,3-dimethoxyphenyl)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile CAS No. 476671-53-1](/img/structure/B2966469.png)
(Z)-3-(2,3-dimethoxyphenyl)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile
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Description
(Z)-3-(2,3-dimethoxyphenyl)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile, also known as DMTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Piezochromic Behavior and Aggregation-Enhanced Emission
A novel diphenylacrylonitrile derivative exhibiting aggregation-enhanced emission (AIE) effects was synthesized. This compound, under hydrostatic pressure, demonstrated distinct piezochromic behaviors. The application of pressure in a diamond anvil cell induced a significant red-shift in fluorescence color, illustrating potential use in pressure-sensitive materials and sensors (Ouyang et al., 2016).
Antioxidant Activity
Research on thiazolidin-4-one derivatives synthesized from 4-fluorobenzaldehyde, a close relative to the queried compound, revealed promising antioxidant activities. This highlights the potential for designing antioxidant agents based on structural modifications of this compound (El Nezhawy et al., 2009).
Structural Analysis and Isomer Synthesis
The synthesis of E and Z isomers of a related compound and their X-ray crystal structures have been documented. This research underscores the compound's relevance in structural chemistry and material science, paving the way for the exploration of isomeric effects on physical properties (Shinkre et al., 2008).
Reduction to Amino Derivatives
A study demonstrated the reduction of similar aryl acrylonitriles to amino derivatives, providing insights into synthetic pathways that could be applied to the queried compound for generating novel organic intermediates (Frolov et al., 2005).
Fungicidal Activity
Synthesis of thiazolylacrylonitriles showed significant fungicidal activity against certain pathogens. This suggests the queried compound's structural framework could be harnessed for developing new agrochemical agents (Shen De-long, 2010).
Solar Cell Applications
Organic sensitizers for solar cell applications have been engineered, incorporating functional groups similar to the queried compound. This indicates its potential utility in photovoltaic materials for enhanced solar energy conversion efficiency (Kim et al., 2006).
properties
IUPAC Name |
(Z)-3-(2,3-dimethoxyphenyl)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15FN2O2S/c1-24-18-5-3-4-14(19(18)25-2)10-15(11-22)20-23-17(12-26-20)13-6-8-16(21)9-7-13/h3-10,12H,1-2H3/b15-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUJGLNGBVMHLSV-GDNBJRDFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1OC)/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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